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Compound of Interest

Compound Name: Terephthalic acid, lithium salt
CAS No.: 28313-49-7
Cat. No.: B12657805
Get Quote
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Executive Summary

Dilithium terephthalate (Li=TP) represents a class of "green" organic electrode materials that
operate via the reversible insertion of lithium ions into the aromatic carboxylate framework.
Unlike inorganic intercalation compounds (e.g., graphite, LCO), Li2TP relies on the redox
activity of the conjugated dicarboxylate functionality.

For researchers in drug development and solid-state chemistry, Li2TP serves as a model
system for understanding ionic mobility in organic salts and the polymorphism of anhydrous
pharmaceutical-like phases. Its structural stability during lithiation (two-electron transfer at ~0.8
V vs. Li*/Li) is directly governed by its crystal lattice parameters and packing motif.

Crystallographic Profile

The following data represents the definitive structural solution for the anhydrous phase of Li2TP,
determined via ab initio solution from synchrotron powder diffraction data.

Table 1: Crystal Lattice Parameters
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Parameter Value Uncertainty Unit
Crystal System Monoclinic - -
Space Group - Hermann-Mauguin
(Length) 8.35921 + 0.00005 A
(Length) 5.13208 + 0.00002 A
(Length) 8.48490 +0.00005 A
(Angle) 90 - Degrees (°)
(Angle) 93.155 +0.004 Degrees (°)
(Angle) 90 - Degrees (°)
Volume (

363.45 +0.003 Az
)
Formula Units (

2 - -
)
Calculated Density 1.626 - g/cm3

Note on Polymorphism: Hydrated forms (e.g., LizTP-H20) exhibit significantly different lattice

parameters. The data above applies strictly to the anhydrous phase obtained after thermal

treatment >200°C.

Structural Analysis & Mechanism
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Coordination Geometry

In the

structure, the lithium ions are tetrahedrally coordinated by oxygen atoms from the carboxylate
groups. This tetrahedral coordination is crucial for ionic conductivity, as it typically presents a

lower activation energy barrier for Li-ion hopping compared to octahedral sites found in many
inorganic oxides.

Molecular Packing

The terephthalate anions adopt a packing arrangement resembling the

-packing of aromatic hydrocarbons.

e Layering: The organic moieties form layers separated by inorganic Li-O sheets.

» Bridging: The carboxylate groups act as bridges between lithium centers, creating a 3D
network that maintains structural integrity during the volume expansion/contraction
associated with lithiation.

« Intercalation Channels: The spacing between aromatic rings (governed by the

-axis length of ~5.13 A) allows for the diffusion of Li* ions, although the primary conduction
pathway is likely along the inorganic channels.

Experimental Protocols

To ensure the isolation of the specific polymorph described above, the following synthesis and
characterization workflow is recommended.

Protocol A: Synthesis of Anhydrous Li2TP

Objective: Synthesize phase-pure Li2CsH4Oa free of hydration water.
» Stoichiometric Neutralization:

o Dissolve Terephthalic Acid (TPA) (10 mmol, 1.66 g) in 50 mL of deionized water/ethanol
(1:1 viv).
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o Slowly add Lithium Hydroxide Monohydrate (LIOH[1]-H20) (20 mmol, 0.84 g) under

vigorous stirring.

o Mechanism:[2] Acid-base reaction yields soluble dilithium terephthalate.

e Solvent Evaporation:
o Heat the solution to 80°C to evaporate the solvent until a white precipitate forms.
o Critical Step: Avoid rapid crashing out to minimize defect formation.
o Dehydration (Activation):
o Collect the white powder via vacuum filtration.
o Dryin a vacuum oven at 220°C for 12 hours.

o Validation: The transition from hydrate to anhydrous occurs ~150-200°C. The high
temperature ensures complete removal of lattice water, which would otherwise alter the

space group.
Protocol B: XRD Characterization
Objective: Validate the lattice parameters against the theoretical

model.

o Sample Prep: Grind the anhydrous powder in an argon-filled glovebox (material is
hygroscopic) and seal in a capillary or air-tight holder.

e Measurement:

o Source: Cu K

(

A) or Mo K
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o Range:

to

o Step Size:

[3]

o Diagnostic Peaks (Cu K

[¢]

Look for the (100) reflection at low angle (approx

)

[e]

Absence of broad "hump" around

confirms crystallinity.

o

Refinement: Perform a Rietveld refinement using the lattice parameters in Table 1 as the
starting model.

Visualizations
Diagram 1: Synthesis & Structural Logic Workflow

This diagram illustrates the pathway from raw materials to the final electrochemical property,
highlighting the critical dehydration step.

Thermal Dehydration

(220°C, Vacuum)

Click to download full resolution via product page

Caption: Synthesis workflow transitioning from hydrated precursors to the electrochemically
active anhydrous P2i/c phase.
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Diagram 2: Lattice Parameter Relationships

This diagram maps how the specific lattice dimensions influence the material's physical
properties.
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Caption: Correlation between crystallographic parameters (P21/c, axis lengths) and functional
material properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.google.com/url?sa=E&q=https%3A%2F%2Fiopscience.iop.org%2Farticle%2F10.1088%2F1674-1056%2F21%2F2%2F028201
https://www.benchchem.com/product/b12657805?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/figure/RD-patterns-for-the-hydration-process-of-LiOH-anhydrous-in-the-2th-ranges-of-A_fig2_356516307
https://www.kaggle.com/datasets/divyansh22/crystal-system-properties-for-liion-batteries
https://www.malvernpanalytical.com/en/learn/knowledge-center/application-notes/an20200525crystallinephaseanalysiselectrodematerials
https://www.malvernpanalytical.com/en/learn/knowledge-center/application-notes/an20200525crystallinephaseanalysiselectrodematerials
https://www.researchgate.net/publication/269177735_Validation_of_molecular_crystal_structures_from_powder_diffraction_data_with_dispersion-corrected_density_functional_theory_DFT-D
https://www.researchgate.net/publication/357800155_A_Structural_Investigation_of_Organic_Battery_Anode_Materials_by_NMR_Crystallography
https://www.researchgate.net/figure/The-b-packing-of-the-terephthalate-anions-in-disodium-terephthalate-The-view-is-down-the_fig13_384151940
https://www.researchgate.net/figure/A-stereo-view-of-the-crystal-structure-of-Na2C8H4O4-The-view-is-down-the-orthorhombic-a_fig7_384151940
https://www.researchgate.net/publication/384151940_Terephthalate_salts_salts_of_monopositive_cations
https://www.mdpi.com/2073-4360/11/1/126
https://acris.aalto.fi/ws/portalfiles/portal/9124869/ERC_14_accepted.pdf
https://n11.iphy.ac.cn/wj/pdf/APL100(2012)091905-N04.pdf
https://www.benchchem.com/product/b12657805/docs#technical-guide-crystal-lattice-parameters-of-anhydrous-dilithium-terephthalate
https://www.benchchem.com/product/b12657805/docs#technical-guide-crystal-lattice-parameters-of-anhydrous-dilithium-terephthalate
https://www.benchchem.com/product/b12657805/docs#technical-guide-crystal-lattice-parameters-of-anhydrous-dilithium-terephthalate
https://www.benchchem.com/product/b12657805/docs#technical-guide-crystal-lattice-parameters-of-anhydrous-dilithium-terephthalate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12657805?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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